4-[5-[2-(3,4-Difluorophenyl)-2-(dimethylamino)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]benzonitrile

• Molecular Formula: C22H18F2N6O
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 4-[5-[2-(3,4-difluorophenyl)-2-(dimethylamino)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]benzonitrile
• InChI: InChI=1S/C22H18F2N6O/c1-29(2)19(16-7-8-17(23)18(24)9-16)13-31-21-12-26-11-20-27-28-22(30(20)21)15-5-3-14(10-25)4-6-15/h3-9,11-12,19H,13H2,1-2H3
• InChI Key: MQNJSHHRLBVVLU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(COC1=CN=CC2=NN=C(N12)C3=CC=C(C=C3)C#N)C4=CC(=C(C=C4)F)F

Description

Preparation Methods

The preparation of MMV897707 involves several synthetic routes and reaction conditions. One common method includes the use of magnetic particle-based separation technology for the manual extraction of DNA and/or RNA from Mycoplasma cells or viral particles . This method is often employed in laboratory settings for small-scale production. For industrial production, automated protocols using the PrepSEQ Express Nucleic Acid Extraction Kit are utilized . These protocols involve the use of pre-filled reagent cartridges for the automated extraction of DNA and/or RNA from various starting materials, such as infected cell cultures or Mycoplasma liquid cultures.

Chemical Reactions Analysis

MMV897707 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include TaqMan® probe and primer mix, TaqMan® Environmental Master Mix 2.0, and other reagents specific to the detection of viral particles . The major products formed from these reactions depend on the specific conditions and reagents used. For example, the use of Ag(I)-catalyzed asymmetric (2+4) annulation reactions can yield enantioenriched spiro compounds with high stereoselectivity .

Scientific Research Applications

MMV897707 has a wide range of scientific research applications. In chemistry, it is used for the synthesis of enantioenriched compounds through asymmetric annulation reactions . In biology, it is employed in the detection of viral particles and Mycoplasma cells using real-time PCR detection kits . In medicine, MMV897707 is studied for its potential antiviral properties and its ability to inhibit the replication of certain viruses . In industry, it is used in the production of nucleic acid extraction kits and other diagnostic tools .

Mechanism of Action

The mechanism of action of MMV897707 involves the inhibition of viral replication through competitive inhibition of specific enzymes. For example, maribavir, an antiviral drug, inhibits the protein kinase activity of human cytomegalovirus enzyme pUL97, leading to the inhibition of viral DNA replication and encapsidation . Similarly, MMV897707 may exert its effects by targeting specific molecular pathways involved in viral replication and cell division.

Comparison with Similar Compounds

MMV897707 can be compared with other similar compounds, such as monomethyl auristatin E (MMAE) and other antimitotic agents . MMAE is a synthetic antineoplastic agent that inhibits cell division by blocking the polymerization of tubulin. Unlike MMAE, which is linked to monoclonal antibodies for targeted delivery to cancer cells, MMV897707 is primarily used for the detection and inhibition of viral particles. Other similar compounds include various nucleic acid extraction kits and real-time PCR detection kits used for the detection of Mycoplasma and viral particles .